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Compound of Interest

Compound Name: Octadecyltrimethoxysilane

Cat. No.: B1207800 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

chemical reagents is paramount to ensuring laboratory safety and experimental integrity. This

guide provides a comprehensive overview of the safety and handling procedures for

octadecyltrimethoxysilane (OTMS), a common surface-modifying agent.

Chemical Identification and Properties
Octadecyltrimethoxysilane, also known as trimethoxyoctadecylsilane, is an organosilicon

compound with the chemical formula C₂₁H₄₆O₃Si.[1][2] It is primarily used to create

hydrophobic coatings and self-assembled monolayers on various substrates.[2][3][4]

Table 1: Chemical Identification

Identifier Value

CAS Number 3069-42-9[1][5]

EC Number 221-339-2[1][6]

Synonyms
Trimethoxyoctadecylsilane,

Stearyltrimethoxysilane[1][5][6]

Table 2: Physical and Chemical Properties
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Property Value

Appearance Colorless to light yellow liquid or powder[2][7]

Molar Mass 374.67 g/mol [1]

Density 0.883 g/cm³[2]

Melting Point 16-17 °C[2]

Boiling Point 170 °C[2]

Flash Point 140 °C (284 °F) - closed cup

Solubility Insoluble in water, soluble in chloroform[4][5]

Stability
Moisture sensitive; stable under recommended

storage conditions[4][5]

Hazard Identification and Classification
Octadecyltrimethoxysilane is classified as a hazardous chemical.[5] The primary hazards are

skin and eye irritation.[5][6][7]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[5]

[6][7]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[5][6][7][8]

Specific target organ toxicity

(single exposure)
3

H335: May cause respiratory

irritation[1]

Signal Word: Warning[5][6][7]

Hazard Pictogram:
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Exclamation Mark (GHS07)[7][8]

Safe Handling and Storage Procedures
Proper handling and storage are crucial to minimize risks associated with

octadecyltrimethoxysilane.

Handling
Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood to avoid

inhalation of vapors.[6][8][9]

Personal Protective Equipment (PPE): Always wear appropriate PPE. (See Section 4 for

details).

Avoid Contact: Prevent contact with skin, eyes, and clothing.[5] Do not breathe mist or

vapors.[9]

Hygienic Practices: Wash hands thoroughly after handling.[6] Contaminated clothing should

be removed and washed before reuse.[6]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][9]

Incompatible Materials: Keep away from strong oxidizing agents, acids, alkali metals, and

moisture.[5][8] The material is moisture-sensitive and reacts with water.[3][5][9]

Storage Area: Store away from heat and sources of ignition.[8]

Personal Protective Equipment (PPE)
A critical aspect of safely handling octadecyltrimethoxysilane is the consistent use of

appropriate personal protective equipment.

Table 4: Recommended Personal Protective Equipment
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Body Part Protection Specification

Eyes/Face

Safety glasses with side-

shields, chemical goggles, or a

face shield.[5][6][8]

Ensure a tight seal. Contact

lenses should not be worn.[8]

Skin/Hands Protective gloves.[6]
Neoprene or nitrile rubber

gloves are recommended.[8]

Body Protective clothing, lab coat.[6]

Respiratory Vapor respirator.[6]

NIOSH-certified organic vapor

(black cartridge) respirator is

recommended where

inhalation may occur.[8]

First Aid Measures
In case of exposure, immediate and appropriate first aid is essential.

Table 5: First Aid Procedures
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Exposure Route Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.

Remove contact lenses if present and easy to

do. Continue rinsing. Get medical attention.[5][6]

[8]

Skin Contact

Wash off immediately with plenty of soap and

water for at least 15 minutes. Remove

contaminated clothing. If skin irritation occurs,

get medical advice/attention.[5][6]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If you feel unwell, seek

medical advice.[5][8]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do NOT induce vomiting. Get

medical attention if you feel unwell.[5][9]

Accidental Release and Disposal
Accidental Release
In the event of a spill, follow these procedures:

Evacuate: Evacuate unnecessary personnel from the area.[8]

Ventilate: Ensure adequate ventilation.[5]

Containment: Use an inert absorbent material (e.g., sand, silica gel) to soak up the spill.[5][8]

Do not expose the spill to water.[9]

Collection: Sweep or shovel the absorbed material into a suitable, closed container for

disposal.[8]

Personal Protection: Equip the cleanup crew with proper protection.[8]
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Disposal
Dispose of waste in accordance with local, state, and federal regulations.[8] Do not allow the

product to enter drains.[8] Chemical waste generators must consult regulations to ensure

complete and accurate classification.[5]

Experimental Workflow for Safe Handling
The following diagram outlines a standard workflow for safely handling

octadecyltrimethoxysilane in a laboratory setting.
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Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Set up in a Ventilated Fume Hood

Carefully Aliquot Required Amount

Immediately Seal Container

Decontaminate Glassware and Surfaces

Dispose of Waste in a Labeled Container

Remove and Clean/Dispose of PPE

Wash Hands Thoroughly
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Control Measures

Start: Handling Octadecyltrimethoxysilane

Hazard Identification
- Skin/Eye Irritant

- Moisture Sensitive

Risk Assessment
- Potential for splashes, spills, inhalation

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Safe Handling Procedure Implemented

Octadecyltrimethoxysilane
(C₁₈H₃₇Si(OCH₃)₃)

Silanol Intermediate
(C₁₈H₃₇Si(OH)₃)

+ 3 H₂O

Water (H₂O)

Methanol (CH₃OH)

- 3 CH₃OH

Polysiloxane Network
(-[Si(C₁₈H₃₇)(O)]n-)

Condensation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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